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Compound of Interest

Compound Name: 4-Thioureidobenzoic acid

Cat. No.: B1300826 Get Quote

Disclaimer: As of the date of this document, a comprehensive, officially published Safety Data

Sheet (SDS) for 4-Thioureidobenzoic acid (CAS 7366-56-5) is not readily available. The

following guide has been compiled by inferring the potential hazards from its constituent

chemical moieties: Thiourea and substituted Benzoic Acids. This information is intended for

researchers, scientists, and drug development professionals to facilitate a conservative risk

assessment. It is imperative to handle this compound with extreme caution, assuming it

possesses the combined hazards of its structural components. All handling should be

performed by trained personnel within a controlled laboratory setting.

Inferred Hazard Profile of 4-Thioureidobenzoic Acid
4-Thioureidobenzoic acid incorporates the structural features of both thiourea and a benzoic

acid derivative. Therefore, it is prudent to assume it shares the hazardous properties of both.

The primary hazards are likely driven by the thiourea component, which is classified as an oral

toxin, a suspected carcinogen, and a suspected reproductive toxin.[1][2] The benzoic acid

moiety typically contributes to irritant properties.

Table 1: Inferred GHS Classification for 4-Thioureidobenzoic Acid
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Hazard Class Category
Inferred Hazard
Statement

Basis of Inference

Acute Toxicity, Oral Category 3 / 4
H301/H302: Toxic or

Harmful if swallowed

Based on Thiourea

and various benzoic

acid derivatives.[1][2]

[3]

Carcinogenicity Category 2
H351: Suspected of

causing cancer

Based on Thiourea.[1]

[2]

Reproductive Toxicity Category 2

H361d: Suspected of

damaging the unborn

child

Based on Thiourea.[1]

[4]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

Based on Thiourea

and substituted

benzoic acids.[2][5]

Serious Eye

Damage/Irritation
Category 2

H319: Causes serious

eye irritation

Based on substituted

benzoic acids.[5][6]

Skin Sensitization Category 1
H317: May cause an

allergic skin reaction
Based on Thiourea.[2]

Hazardous to the

Aquatic Environment,

Chronic

Category 2

H411: Toxic to aquatic

life with long lasting

effects

Based on Thiourea.[1]

[4]

Inferred Hazard Pictograms:

Signal Word:DANGER

Safety Data from Constituent Moieties
The following tables summarize the known safety data for Thiourea and provide a comparison

of related 4-substituted benzoic acids.

Thiourea (CAS: 62-56-6)
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Thiourea is the most significant contributor to the inferred systemic and chronic hazards of 4-
Thioureidobenzoic acid.

Table 2: GHS Classification and Statements for Thiourea

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 / 4
H301/H302: Toxic / Harmful if

swallowed.[1][2]

Carcinogenicity Category 2
H351: Suspected of causing

cancer.[1][2]

Reproductive Toxicity Category 2

H361d: Suspected of

damaging the unborn child.[1]

[4]

Hazardous to the Aquatic

Environment, Chronic
Category 2

H411: Toxic to aquatic life with

long lasting effects.[1][4]

Table 3: Quantitative Toxicity Data for Thiourea

Endpoint Value Species Source

Oral LD50 125 mg/kg Rat [2][7]

Oral LD50 2000-2500 mg/kg Rat [8]

Dermal LD50 >2800 mg/kg Rabbit [1][8]

Note: Discrepancies in LD50 values exist across different sources, highlighting the importance

of treating the substance as highly toxic.

Comparative Data for 4-Substituted Benzoic Acids
These compounds provide insight into the potential irritant and acute toxic properties of the

benzoic acid portion of the molecule.

Table 4: Comparative GHS Hazards of 4-Substituted Benzoic Acids
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Compound CAS No. GHS Hazard Statements

4-Chlorobenzoic acid 74-11-3

H302: Harmful if swallowed.[5]

[9]H315: Causes skin irritation.

[5]H319: Causes serious eye

irritation.[5]H335: May cause

respiratory irritation.[5]

4-Nitrobenzoic acid 62-23-7

H302: Harmful if swallowed.[3]

[10]H319: Causes serious eye

irritation.[10]

4-Iodobenzoic acid 619-58-9

Generally not classified as

hazardous under GHS, but

irritation should still be

considered a potential hazard.

[11]

Safety and Handling Precautions
Based on the inferred hazard profile, the following precautions are mandatory.

Engineering Controls
Work must be conducted in a certified chemical fume hood to avoid inhalation of dust.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[5]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield as described in OSHA's

29 CFR 1910.133 or European Standard EN166.[5]

Skin Protection: Wear nitrile gloves (double-gloving is recommended). Ensure gloves are

compatible with the substance and dispose of them immediately after use. Wear a

chemically resistant lab coat.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC159250250&productDescription=4-CHLOROBENZOIC+ACID+99+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/103540-SDS-EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC159250250&productDescription=4-CHLOROBENZOIC+ACID+99+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC159250250&productDescription=4-CHLOROBENZOIC+ACID+99+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC159250250&productDescription=4-CHLOROBENZOIC+ACID+99+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/109470-SDS-EN.pdf
https://www.carlroth.com/medias/SDB-0450-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA4NDV8YXBwbGljYXRpb24vcGRmfGFETXhMMmc1WXk4NU1UZzBOalkzTmprM01UZ3lMMU5FUWw4d05EVXdYMEZWWDBWT0xuQmtaZ3xkNDNkMDk2MjBjNmY5NjYyYmU3ZTNmMzJkNTczNWZiMjJlNzhiYTAwMjEwNzNhNmYwMWJlM2M5MmU5YjljYzkz
https://www.carlroth.com/medias/SDB-0450-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA4NDV8YXBwbGljYXRpb24vcGRmfGFETXhMMmc1WXk4NU1UZzBOalkzTmprM01UZ3lMMU5FUWw4d05EVXdYMEZWWDBWT0xuQmtaZ3xkNDNkMDk2MjBjNmY5NjYyYmU3ZTNmMzJkNTczNWZiMjJlNzhiYTAwMjEwNzNhNmYwMWJlM2M5MmU5YjljYzkz
https://www.sigmaaldrich.com/HK/fr/sds/aldrich/206547?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC159250250&productDescription=4-CHLOROBENZOIC+ACID+99+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC159250250&productDescription=4-CHLOROBENZOIC+ACID+99+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC159250250&productDescription=4-CHLOROBENZOIC+ACID+99+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: If there is a risk of dust generation that cannot be controlled by a

fume hood, a NIOSH/MSHA-approved respirator with an appropriate particulate filter should

be used.

Handling Procedures
Avoid all contact with skin, eyes, and clothing.[1]

Do not breathe dust. Minimize dust generation and accumulation.[1][5]

Wash hands thoroughly after handling, even if gloves were worn.[9]

Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[9]

Prepare solutions in the fume hood.

Keep containers tightly closed when not in use.

Storage
Store locked up in a designated, well-ventilated, cool, and dry area.[1]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[5]

Keep container tightly closed and protected from direct sunlight and moisture.[1]

First Aid Measures
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Exposure First Aid Instructions

If Swallowed

Rinse mouth. Immediately call a POISON

CENTER or doctor/physician. Do NOT induce

vomiting.[2][9]

If on Skin

Immediately take off all contaminated clothing.

Wash with plenty of soap and water. If skin

irritation or an allergic reaction occurs, get

medical advice/attention.[2]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[5]

If Inhaled

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If exposed or

concerned, get medical advice/attention.[2]

Spill and Disposal
Spills: Evacuate the area. Wearing full PPE, cover the spill with an inert absorbent material.

Carefully sweep up and place into a suitable, sealed container for disposal. Avoid generating

dust. Ventilate the area and wash the spill site after material pickup is complete.[1]

Disposal: Dispose of contents and container to an approved hazardous waste disposal plant

in accordance with all local, state, and federal regulations. Do not empty into drains.[1]

Experimental Protocols for Hazard Assessment
The following are descriptions of standard OECD guidelines used to determine the types of

hazards inferred for 4-Thioureidobenzoic acid.

Acute Oral Toxicity (OECD Guidelines 420, 423, 425)
These guidelines are used to assess the health hazards likely to arise from a single, short-term

oral exposure to a substance.[12]
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Principle: The test substance is administered orally by gavage to fasted rodents (typically

rats) in a stepwise procedure using defined dose levels.[12][13]

Methodology (Acute Toxic Class Method - OECD 423): The test starts with a group of three

animals at a specific dose level (e.g., 300 mg/kg). The outcome (mortality or survival)

determines the next step: if mortality is observed, the test is repeated at a lower dose level; if

no mortality, it is repeated at a higher dose level. This process allows for the classification of

the substance into a GHS category with a minimal number of animals.[14]

Observations: Animals are observed for mortality, clinical signs of toxicity (changes in skin,

fur, eyes, respiratory patterns, etc.), and body weight changes for at least 14 days.[13] A

gross necropsy is performed on all animals at the end of the study.

Carcinogenicity Studies (OECD Guideline 451)
This guideline is used to observe test animals for a major portion of their lifespan for the

development of neoplastic lesions after prolonged exposure to a test substance.[15]

Principle: The test substance is administered daily to groups of rodents (e.g., rats and mice)

for an extended period, typically 18-24 months.[16][17]

Methodology: At least three dose levels plus a concurrent control group are used, with a

minimum of 50 animals of each sex per group.[17] The highest dose is chosen to produce

some toxicity but not significant mortality from effects other than tumors. The substance is

usually administered in the diet, drinking water, or by gavage.[18]

Observations: Animals are monitored for clinical signs of toxicity and the presence of

palpable masses. A complete histopathological examination is performed on all organs and

tissues from all animals.[16] The data are statistically analyzed to identify any increase in

tumor incidence.[17]

Reproductive/Developmental Toxicity (OECD Guidelines
421, 422, 443)
These studies are designed to provide information on the effects of a substance on

reproductive performance and the development of offspring.[19][20]
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Principle: The test substance is administered to sexually mature male and female rodents

before and during mating, and to females throughout gestation and lactation.[21][22]

Methodology (Extended One-Generation Study - OECD 443): Parental (P) animals are

exposed to graduated doses. Effects on mating, fertility, pregnancy, and maternal behavior

are evaluated. The first-generation (F1) offspring are also exposed and assessed for

developmental effects, including growth, viability, and functional integrity of their nervous,

immune, and reproductive systems.[22]

Observations: Endpoints include fertility indices, number of live/dead pups, pup weight,

clinical observations, and detailed histopathology of the reproductive organs of both P and

F1 generations.[21]

Visualized Workflows
The following diagrams illustrate logical workflows for handling and assessing the risks of 4-
Thioureidobenzoic acid.
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Safe Handling Workflow for Hazardous Chemical Powders

Preparation & Assessment

Execution

Post-Handling

1. Risk Assessment
- Review inferred SDS data
- Evaluate quantities & procedure
- Identify exposure routes

2. Select Controls
- Fume Hood (Primary)
- Closed System (for large scale)

3. Select PPE
- Double Nitrile Gloves
- Safety Goggles / Face Shield
- Lab Coat
- Respirator (if required)

4. Handling Procedures
- Work within fume hood
- Weigh carefully to avoid dust
- Keep container closed
- Use spatula/scoop

5. Decontamination & Waste
- Clean surfaces with appropriate solvent
- Collect all waste in sealed container
- Label as 'Hazardous Waste'

6. Storage
- Store locked up
- Cool, dry, ventilated area
- Away from incompatibles

Emergency Preparedness
- Know location of eyewash/shower
- Have spill kit ready
- Know first aid procedures

Click to download full resolution via product page
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Caption: A logical workflow for the safe handling of hazardous powders like 4-
Thioureidobenzoic acid.

Logical Flow for Hazard Profile Inference

Structural Components

Available Safety Data

4-Thioureidobenzoic Acid
(Target Compound)

Thiourea Moiety Benzoic Acid Moiety

SDS for Thiourea
- Carcinogen (Cat 2)
- Repro. Toxin (Cat 2)
- Acute Toxin (Oral)
- Aquatic Toxin

SDSs for Substituted
Benzoic Acids

- Irritant (Skin/Eye)
- Acute Toxin (Oral)

Inferred Hazard Profile
- Assumes combined hazards
- Handle as Carcinogen,
  Reproductive Toxin, Acute Toxin,
  and Irritant.

Click to download full resolution via product page

Caption: The logical process for inferring the hazards of 4-Thioureidobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Safety and Handling of 4-
Thioureidobenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1300826#4-thioureidobenzoic-acid-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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